N-(5-bromo-2,4-difluorophenyl)-2-methylpropanamide
Cat. No. B8540946
M. Wt: 278.09 g/mol
InChI Key: ZXOIAPABULLMOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07199135B2
Procedure details
Into a solution of 2.6 g (12.6 mmol) of 5-bromo-2,4-difluoroaniline and 2.1 mL (15.1 mmol) of triethylamine in 50 mL THF at 0° C. was slowly added 1.6 mL (15.1 mmol) of isobutyryl chloride. The reaction mixture was stirred at room temperature for 2 hours and concentrated in vacuo. The residue was dissolved in EtOAc and washed with H2O, saturated aqueous Na2CO3 and brine. The organic layer was dried over MgSO4 and concentrated in vacuo to give 3.3 g (11.8 mmol, 94%) of N-(5-bromo-2,4-difluorophenyl)-2-methylpropanamide: ESMS m/e: 278.1 (M+H)+.
Yield
94%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[C:3]([F:10])=[CH:4][C:5]([F:9])=[C:6]([CH:8]=1)[NH2:7].C(N(CC)CC)C.[C:18](Cl)(=[O:22])[CH:19]([CH3:21])[CH3:20]>C1COCC1>[Br:1][C:2]1[C:3]([F:10])=[CH:4][C:5]([F:9])=[C:6]([NH:7][C:18](=[O:22])[CH:19]([CH3:21])[CH3:20])[CH:8]=1
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Inputs
Step One
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Name
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|
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Quantity
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2.6 g
|
|
Type
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reactant
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|
Smiles
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BrC=1C(=CC(=C(N)C1)F)F
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Step Two
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Name
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|
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Quantity
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2.1 mL
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Type
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reactant
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Smiles
|
C(C)N(CC)CC
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Step Three
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Name
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|
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Quantity
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1.6 mL
|
|
Type
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reactant
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|
Smiles
|
C(C(C)C)(=O)Cl
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Step Four
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Name
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|
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Quantity
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50 mL
|
|
Type
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solvent
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|
Smiles
|
C1CCOC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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The reaction mixture was stirred at room temperature for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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at 0° C.
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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The residue was dissolved in EtOAc
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WASH
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Type
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WASH
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|
Details
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washed with H2O, saturated aqueous Na2CO3 and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The organic layer was dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
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|
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Type
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product
|
|
Smiles
|
BrC=1C(=CC(=C(C1)NC(C(C)C)=O)F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 11.8 mmol | |
| AMOUNT: MASS | 3.3 g | |
| YIELD: PERCENTYIELD | 94% | |
| YIELD: CALCULATEDPERCENTYIELD | 93.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
